methyl 4-(3,4-difluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate

• IUPAC Name: methyl 4-(3,4-difluorophenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyridine-5-carboxylate
• InChI: InChI=1S/C14H13F2NO3/c1-7-13(14(19)20-2)9(6-12(18)17-7)8-3-4-10(15)11(16)5-8/h3-5,9H,6H2,1-2H3,(H,17,18)
• InChI Key: HANKLWPEYLHXLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(CC(=O)N1)C2=CC(=C(C=C2)F)F)C(=O)OC
• Molecular Formula: C14H13F2NO3
• Molecular Weight: 281.25 g/mol

Description

The compound “methyl 4-(3,4-difluorophenyl)-2-methyl-6-oxo-1,4,5,6-tetrahydro-3-pyridinecarboxylate” is likely to be an organic compound based on its name. It appears to contain a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The presence of the term “difluorophenyl” suggests that it also contains a phenyl ring (a six-membered carbon ring) with two fluorine atoms attached.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and reactivity would typically be determined experimentally. Without specific data, we can only predict that the properties of this compound would be influenced by factors such as its ring structures, the electronegativity of the fluorine atoms, and the polar carboxylate group.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is a drug, its mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

Safety and hazard information would typically be provided in a material safety data sheet for the compound. This would include information on toxicity, environmental impact, safe handling procedures, and appropriate responses to spills or exposure.